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Compound of Interest

Compound Name: Metabromsalan

CAS No.: 2577-72-2

Cat. No.: B1211906

Get Quote

For researchers and drug development professionals, the integrity of scientific discovery is

intrinsically linked to a culture of safety. The proper handling and disposal of chemical reagents

are cornerstones of this principle. This guide provides a detailed, step-by-step protocol for the

safe disposal of Metabromsalan, a halogenated salicylanilide. While historically used as an

antimicrobial agent, its use in cosmetics is now prohibited by the U.S. Food and Drug

Administration (FDA) due to its potential to cause serious skin disorders.[1][2][3][4] This

regulatory action underscores the importance of handling Metabromsalan with the utmost

care, particularly during its disposal.

The procedures outlined herein are grounded in established safety protocols for handling

halogenated organic compounds and comply with the overarching principles of laboratory

waste management set forth by regulatory bodies such as the Environmental Protection

Agency (EPA) and the Occupational Safety and Health Administration (OSHA).

Understanding the Hazard Profile of Metabromsalan
Metabromsalan (CAS Number: 2577-72-2) is a brominated organic compound.[5][6][7][8]

While a comprehensive Safety Data Sheet (SDS) from a major supplier is not readily available,
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the FDA has identified halogenated salicylanilides, including Metabromsalan, as deleterious

substances that can act as potent photosensitizers and cause disabling skin disorders.[1][2]

Therefore, it is imperative to treat Metabromsalan as a hazardous chemical.

Safety Data Sheets for analogous compounds, such as 3,5-Dibromosalicylaldehyde, indicate

hazards including skin irritation, serious eye irritation, and acute aquatic toxicity.[9][10] Given

these known risks for similar chemicals and the specific FDA regulations, a conservative

approach to disposal is warranted.

Key Hazard Considerations:

Skin and Eye Irritation: Direct contact can cause irritation.

Photosensitization: Exposure to light after contact can lead to severe skin reactions.

Environmental Hazard: As with many halogenated organic compounds, improper disposal

can lead to environmental contamination.

The Core Principle: Segregation and Containment
The foundational principle for the disposal of Metabromsalan is that it must be treated as a

hazardous chemical waste. Under no circumstances should it be disposed of down the drain or

in the regular trash.

Experimental Workflow: Waste Segregation
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Caption: Workflow for the segregation and disposal of Metabromsalan waste.

Step-by-Step Disposal Protocol for Solid Metabromsalan
This protocol outlines the procedure for disposing of pure, solid Metabromsalan.

Personnel Protective Equipment (PPE) Required:

Nitrile gloves

Safety goggles

Lab coat

Procedure:

Designate a Waste Container:
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Obtain a chemically compatible container, preferably a high-density polyethylene (HDPE)

or glass container with a screw cap.

The container must be in good condition, with no cracks or leaks.

Label the Container:

Before adding any waste, affix a "Hazardous Waste" label to the container.

Clearly write the full chemical name: "Metabromsalan".

Add appropriate hazard pictograms (e.g., exclamation mark for irritant, fish and tree for

environmental hazard).

Transfer of Waste:

Conduct the transfer in a well-ventilated area, preferably within a chemical fume hood to

avoid inhalation of any dust particles.

Carefully transfer the solid Metabromsalan into the designated waste container. Use a

dedicated spatula or scoop.

Avoid creating dust. If the material is a fine powder, handle it with extra care.

Seal and Store:

Securely close the container.

Store the container in a designated satellite accumulation area for hazardous waste.[5][7]

[8]

The storage area should be away from incompatible materials, such as strong oxidizing

agents.

Arrange for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.[7]
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Disposal of Metabromsalan Solutions and Contaminated
Materials
This protocol covers the disposal of solutions containing Metabromsalan and any materials

contaminated with it.

Procedure:

Waste Segregation:

Aqueous Solutions: Collect in a designated "Halogenated Organic Aqueous Waste"

container.

Organic Solvent Solutions: Collect in a designated "Halogenated Organic Solvent Waste"

container. Do not mix with non-halogenated solvent waste.[11][12][13]

Labeling:

As with the solid waste, label the container with "Hazardous Waste" and a complete list of

all constituents, including solvents and their approximate concentrations.

Contaminated Labware:

Disposable Items (e.g., gloves, weigh boats, pipette tips): Place in a sealed, labeled

plastic bag and dispose of as solid hazardous waste.

Reusable Glassware: Rinse with a suitable solvent (e.g., ethanol or acetone) in a fume

hood. Collect the rinsate as halogenated organic solvent waste. Then, wash the glassware

as usual.

Spill Decontamination:

In case of a spill, wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand, or chemical absorbent

pads).
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Collect the absorbed material in a sealed container, label it as "Hazardous Waste:

Metabromsalan Spill Debris," and arrange for disposal through your EHS department.

Logical Relationship: Waste Stream Management
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Caption: Management of different Metabromsalan waste streams.

Regulatory Framework and Compliance
The disposal of chemical waste is regulated by the EPA under the Resource Conservation and

Recovery Act (RCRA).[14] Generators of hazardous waste are responsible for its proper

management from "cradle to grave."[14]

While Metabromsalan is not explicitly a "listed" hazardous waste by the EPA, its known

hazards mean it could be classified as a "characteristic" hazardous waste if it exhibits

properties of ignitability, corrosivity, reactivity, or toxicity.[15][16] Given the FDA's classification

of it as a "deleterious substance," it is prudent to manage it as a hazardous waste.

Key Compliance Points:

Waste Determination: The generator is responsible for determining if their waste is

hazardous.[17] In the absence of complete data for Metabromsalan, a conservative

determination of "hazardous" is the safest and most compliant approach.
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Container Management: Keep waste containers closed except when adding waste, and

ensure they are properly labeled and stored.[7]

Record Keeping: Maintain records of hazardous waste generation and disposal as required

by your institution and local regulations.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and compliant disposal of Metabromsalan, thereby protecting themselves, their colleagues,

and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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